6,8-Dichloroisoquinoline
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Overview
Description
6,8-Dichloroisoquinoline is a useful research compound. Its molecular formula is C9H5Cl2N and its molecular weight is 198.05. The purity is usually 95%.
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Scientific Research Applications
Therapeutic Potential in Drug Design
Isoquinoline alkaloids, including derivatives of "Isoquinoline, 6,8-dichloro-," have been identified as having significant importance in biomedical research and drug discovery programs due to their pharmacological and biological properties. Research has shown that these compounds exhibit potential anticancer properties. Their interactions with nucleic acids have been extensively studied, providing valuable insights for the design of new drugs with improved therapeutic efficacy (Bhadra & Kumar, 2011).
Cytotoxicity and Anticancer Activity
Isoquinoline alkaloids have demonstrated cytotoxicity against various tumor cells. For instance, certain isoquinoline compounds isolated from the aerial parts of Corydalis incisa exhibited notable cytotoxicity against human tumor cell lines, highlighting their potential in cancer treatment (Sang-Un Choi et al., 2007).
Antimalarial Activity
Several isoquinoline derivatives have been synthesized and tested for their antimalarial activity. Novel decorated isoquinolines showed promising antiplasmodial activity against chloroquine-resistant and sensitive strains of P. falciparum, contributing to the development of new antimalarial agents (Theeramunkong et al., 2020).
Antimicrobial and Antifungal Activities
Isoquinoline derivatives have been synthesized and evaluated for their antimicrobial properties. Some compounds exhibited high bactericidal and fungicidal activities, suggesting their potential as novel antimicrobial agents (Galán et al., 2013).
Analgesic and Anti-Inflammatory Effects
Research on synthetic analogs of isoquinoline alkaloids has identified compounds with significant analgesic and anti-inflammatory effects. These findings open up possibilities for the development of new non-narcotic analgesics with fewer side effects (Rakhmanova et al., 2022).
Mechanism of Action
Target of Action
Isoquinolines are a large class of organic compounds, many of which are found in nature and have biological activity. The targets of these compounds can vary widely depending on their specific structures . For example, some isoquinolines have been found to inhibit phenylethanolamine N-methyltransferase .
Mode of Action
The mode of action of isoquinolines also depends on their specific structures. Some isoquinolines have been found to exert anticancer effects through various mechanisms, including arresting the cell cycle and inducing apoptosis .
Biochemical Pathways
Isoquinolines can affect various biochemical pathways. For instance, some isoquinolines have been found to inhibit the insulin-signaling pathway, which could potentially make them useful in the treatment of type II diabetes .
Result of Action
The molecular and cellular effects of isoquinolines can include changes in cell growth and proliferation, induction of apoptosis, and alterations in signal transduction pathways .
Action Environment
The action, efficacy, and stability of isoquinolines can be influenced by various environmental factors, including the presence of other compounds, pH, temperature, and the specific biological environment in which they are acting .
Properties
IUPAC Name |
6,8-dichloroisoquinoline |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2N/c10-7-3-6-1-2-12-5-8(6)9(11)4-7/h1-5H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHYGMRPWVGMCJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C(C=C(C=C21)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.05 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.